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Compound of Interest

Compound Name: Cesium methanesulfonate

Cat. No.: B1588443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the aqueous solubility of cesium
methanesulfonate (CsCH₃SO₃). It is intended to be a valuable resource for researchers,

scientists, and professionals in drug development who utilize this compound in their work,

particularly in the field of electrophysiology. This document compiles available data on its

physical and chemical properties, outlines experimental protocols for solubility determination,

and presents a typical workflow for the preparation of intracellular solutions for patch-clamp

recording.

Core Properties of Cesium Methanesulfonate
Cesium methanesulfonate is a white, solid powder at room temperature.[1][2] It is widely

recognized for its high to excellent solubility in water, a critical characteristic for its application in

various experimental settings.[1][3][4] One product specification sheet indicates that a 5% (w/v)

solution in water results in a clear and colorless solution, suggesting a solubility of at least 5 g

per 100 mL of water.[5][6]

Table 1: Physical and Chemical Properties of Cesium Methanesulfonate
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Property Value References

Molecular Formula CH₃CsO₃S [7]

Molecular Weight 228.00 g/mol [8]

Appearance White powder/solid [1][2]

Melting Point 262-264 °C [1][2]

CAS Number 2550-61-0 [9]

Aqueous Solubility Data
While cesium methanesulfonate is frequently described as being readily soluble in water,

comprehensive quantitative data detailing its solubility across a range of temperatures is not

widely available in the public domain. The information available is largely qualitative,

emphasizing its suitability for preparing aqueous solutions for laboratory use.[3][4][10]

Table 2: Qualitative and Semi-Quantitative Aqueous Solubility of Cesium Methanesulfonate

Parameter Observation Reference

General Solubility
Described as "soluble" or

"excellent solubility" in water.
[1][3][4]

5% (w/v) Solution
A 5% solution in water is clear

and colorless.
[6]

Experimental Protocol for Determining Aqueous
Solubility
For researchers wishing to determine the precise solubility of cesium methanesulfonate as a

function of temperature, a general experimental protocol can be adapted. This method involves

the preparation of a saturated solution at a specific temperature and the subsequent

determination of the solute concentration.
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Objective: To determine the solubility of cesium methanesulfonate in water at various

temperatures.

Materials:

Cesium methanesulfonate

Deionized or distilled water

Temperature-controlled water bath or heating/stirring plate

Calibrated thermometer

Analytical balance

Volumetric flasks and pipettes

Stirring mechanism (e.g., magnetic stirrer and stir bar)

Filtration apparatus (e.g., syringe filters)

Methodology:

Preparation of Saturated Solutions:

Add an excess amount of cesium methanesulfonate to a known volume of deionized

water in a sealed container.

Place the container in a temperature-controlled water bath set to the desired temperature.

Stir the solution vigorously for a sufficient period to ensure equilibrium is reached (e.g., 24-

48 hours). The presence of undissolved solid indicates a saturated solution.

Sample Collection and Analysis:

Once equilibrium is established, cease stirring and allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-heated pipette to

prevent premature crystallization.
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Filter the sample immediately using a pre-heated syringe filter to remove any remaining

solid particles.

Accurately weigh the collected sample.

Evaporate the solvent (water) from the sample under controlled conditions (e.g., in a

drying oven at a temperature below the decomposition point of the salt) until a constant

weight of the dry cesium methanesulfonate is achieved.

Calculate the mass of the dissolved cesium methanesulfonate.

Data Calculation and Curve Construction:

The solubility can be expressed as grams of cesium methanesulfonate per 100 g of

water.

Repeat the procedure at various temperatures to obtain a series of solubility data points.

[2][11][12]

Plot the solubility ( g/100 g H₂O) as a function of temperature (°C) to construct a solubility

curve.[2][11]

Application in Electrophysiology: Intracellular
Solution Preparation
A primary application of cesium methanesulfonate is in the preparation of internal

(intracellular) solutions for patch-clamp electrophysiology.[4][10] In this context, cesium ions are

used to block potassium channels, which facilitates the study of other ion channels.[10] The

methanesulfonate anion is a relatively large, inert anion that does not readily pass through

chloride channels.[10]

The following diagram illustrates a typical workflow for preparing a cesium-based intracellular

solution for patch-clamp experiments.
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Solution Preparation

Final Steps Before Use

Start: Gather Reagents
(Cs-Methanesulfonate, HEPES,

EGTA, MgCl2, etc.)

Weigh Solid Reagents

Dissolve Reagents in
~80-90% Final Volume

of High-Purity Water

Adjust pH to ~7.2-7.4
(using CsOH)

Adjust Osmolarity
(typically 10-20 mOsm

lower than external solution)

Bring to Final Volume
with High-Purity Water

Aliquot Solution

Store Aliquots at -20°C

Thaw Aliquot on Ice

Add Fresh ATP/GTP

Filter Through 0.22 µm
Syringe Filter

Load into Patch Pipette

Ready for Experiment

Click to download full resolution via product page

Caption: Workflow for preparing a cesium-based intracellular solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1588443?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This workflow highlights the critical steps in preparing a high-quality internal solution for patch-

clamp recording, from the initial weighing of reagents to the final loading of the patch pipette.[1]

[13][14][15] The process emphasizes the importance of accurate pH and osmolarity

adjustments, as well as the fresh addition of labile components like ATP and GTP before the

experiment.[1][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cesium Methanesulfonate in Aqueous Solutions: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588443#cesium-methanesulfonate-solubility-in-
aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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